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Compound of Interest

Compound Name: 5-Oxooctanoic acid

CAS No.: 3637-14-7

Cat. No.: B1296286

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information for researchers on sourcing,

synthesizing, and verifying the quality of high-purity 5-Oxooctanoic acid. This document

outlines commercially available sources, provides detailed experimental protocols for its

synthesis and analysis, and explores its biological context, particularly its relevance in

metabolic pathways.

Sourcing and Procurement of 5-Oxooctanoic Acid
High-purity 5-Oxooctanoic acid is available from several chemical suppliers. When selecting a

supplier, it is crucial to consider the reported purity, available quantities, and the intended

research application. The following table summarizes key information for sourcing this

compound.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich
5-Oxooctanoic

acid
3637-14-7 ≥98%

Custom

synthesis

BOC Sciences
5-oxooctanoic

acid
3637-14-7 Not specified Not specified

Matrix Scientific
5-oxooctanoic

acid
3637-14-7 97% Not specified

Parchem
5-oxooctanoic

acid
3637-14-7 Not specified Not specified

Axsyn
Octanoic acid, 5-

oxo-
3637-14-7 Not specified

For

experimental/res

earch use only

Note: Purity levels and availability are subject to change. It is recommended to request a

certificate of analysis (CoA) from the supplier for lot-specific information.

Physicochemical Properties
Understanding the physical and chemical properties of 5-Oxooctanoic acid is essential for its

proper handling, storage, and use in experimental settings.
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Property Value Reference

Molecular Formula C₈H₁₄O₃ [1]

Molecular Weight 158.19 g/mol [1]

Appearance White solid (estimated) [2]

Melting Point
30.00 to 34.00 °C @ 760.00

mm Hg
[2]

Boiling Point
296.00 to 298.00 °C @ 760.00

mm Hg
[2]

Solubility Soluble in water and alcohol [2]

logP (o/w) 0.822 (estimated) [2]

Storage Temperature -20°C

Synthesis of 5-Oxooctanoic Acid
For researchers requiring larger quantities or specific isotopic labeling, chemical synthesis is a

viable option. A common approach for the synthesis of keto acids is the malonic ester

synthesis. The following is a proposed synthetic route for 5-Oxooctanoic acid.

Proposed Synthetic Pathway: Malonic Ester Synthesis

Starting Materials

Step 1: Alkylation Intermediate Step 2: Hydrolysis & Decarboxylation Final Product

Diethyl Malonate

Alkylation in EthanolEthyl 4-bromobutanoate

Sodium Ethoxide

Base

Triethyl ester intermediate Acid Hydrolysis (HCl, H₂O, Heat) 5-Oxooctanoic Acid
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Click to download full resolution via product page

Caption: Proposed synthesis workflow for 5-Oxooctanoic acid via malonic ester synthesis.

Detailed Experimental Protocol
Step 1: Alkylation of Diethyl Malonate

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

sodium ethoxide (1.1 equivalents) in absolute ethanol under an inert atmosphere.

To this solution, add diethyl malonate (1.0 equivalent) dropwise with stirring.

After the addition is complete, add ethyl 4-bromobutanoate (1.0 equivalent) dropwise.

Heat the reaction mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the ethanol

under reduced pressure.

Add water to the residue and extract the product with diethyl ether.

Wash the combined organic extracts with water and brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to obtain the crude triethyl ester

intermediate.

Step 2: Hydrolysis and Decarboxylation

To the crude triethyl ester intermediate, add an excess of 6M aqueous hydrochloric acid.

Heat the mixture to reflux for 4-6 hours. The evolution of carbon dioxide should be observed.

Cool the reaction mixture to room temperature and extract the product with ethyl acetate.

Wash the combined organic extracts with water and brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure.
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Purify the crude 5-Oxooctanoic acid by vacuum distillation or column chromatography to

obtain the final product.

Quality Control and Analytical Methods
To ensure the purity and identity of purchased or synthesized 5-Oxooctanoic acid, a suite of

analytical techniques should be employed.

Analytical Workflow
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Sample

Analytical Techniques

Data Output

5-Oxooctanoic Acid

HPLC-UV GC-MS NMR (¹H, ¹³C)

Purity AssessmentQuantification Structural Confirmation
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ligand

Nuclear Receptor Complex

Gene Transcription Cellular Response

5-Oxooctanoic Acid
(Potential Ligand) PPAR-αBinds to

PPAR-α/RXR Heterodimer

RXR

PPRE
(Peroxisome Proliferator

Response Element)

Binds to Target Genes
(e.g., involved in fatty acid oxidation)

Activates Transcription Increased Fatty Acid
Metabolism

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1296286/docs?utm_src=pdf-body-img#purchasing-high-purity-5-oxooctanoic-acid-for-research-a-technical-guide
https://www.benchchem.com/product/b1296286?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxooctanoic-acid
https://dev.spectrabase.com/spectrum/L6lrtvBDszb
https://www.benchchem.com/product/b1296286/docs#purchasing-high-purity-5-oxooctanoic-acid-for-research-a-technical-guide
https://www.benchchem.com/product/b1296286/docs#purchasing-high-purity-5-oxooctanoic-acid-for-research-a-technical-guide
https://www.benchchem.com/product/b1296286/docs#purchasing-high-purity-5-oxooctanoic-acid-for-research-a-technical-guide
https://www.benchchem.com/product/b1296286/docs#purchasing-high-purity-5-oxooctanoic-acid-for-research-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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